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Compound of Interest

Compound Name: 1,3-Diphenylpropene

Cat. No.: B1239356 Get Quote

An In-depth Technical Guide on 1,3-Diphenylpropene

This guide provides core molecular information for 1,3-diphenylpropene, a compound utilized

in organic synthesis and materials science research.

Core Molecular Data
The fundamental quantitative data for 1,3-diphenylpropene is summarized below. This

information is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₁₅H₁₄[1][2]

Molecular Weight 194.27 g/mol [1][2]

CAS Registry Number 5209-18-7[1][2][3][4]

Experimental Protocols
Detailed experimental protocols for determining the molecular weight and formula, such as

mass spectrometry or elemental analysis, are foundational techniques in analytical chemistry

and are not detailed here. The provided values are based on established and computationally

verified data.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1239356?utm_src=pdf-interest
https://www.benchchem.com/product/b1239356?utm_src=pdf-body
https://www.benchchem.com/product/b1239356?utm_src=pdf-body
https://www.benchchem.com/product/b1239356?utm_src=pdf-body
https://www.benchchem.com/fr/product/b1239356
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diphenylpropene
https://www.benchchem.com/fr/product/b1239356
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diphenylpropene
https://www.benchchem.com/fr/product/b1239356
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diphenylpropene
https://webbook.nist.gov/cgi/inchi?ID=C5209187&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C5209187
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diphenylpropene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Caption: Relationship between 1,3-Diphenylpropene and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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